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Compound of Interest

Compound Name: Regaloside C

Cat. No.: B047254 Get Quote

For Immediate Implementation by Laboratory Personnel

This document provides essential procedural guidance for the safe and compliant disposal of

Regaloside C, a glycerol glucoside with anti-inflammatory properties. Adherence to these

protocols is critical for ensuring the safety of laboratory staff and the protection of the

environment. This guide is intended for researchers, scientists, and drug development

professionals actively engaged in laboratory settings.

Key Safety and Handling Data
Proper handling of Regaloside C is the first step in ensuring its safe disposal. The following

table summarizes crucial safety information.
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Property Information Source

Product Name Regaloside C [1]

Chemical Nature

Glycerol glucoside isolated

from the bulbs of the Lilium

genus.

[2]

Primary Hazards

Causes skin irritation (H315),

serious eye irritation (H319),

and may cause drowsiness or

dizziness (H336).

[3]

Storage

Store in a well-ventilated

place. Keep container tightly

closed. For long-term storage,

-80°C is recommended for the

stock solution.

[2][3]

Incompatible Materials
Strong acids/alkalis, strong

oxidizing/reducing agents.
[4]

Experimental Protocols for Disposal
The recommended procedure for the disposal of Regaloside C involves treating it as

hazardous chemical waste. This ensures the highest level of safety and regulatory compliance.

Step 1: Personal Protective Equipment (PPE)

Before handling Regaloside C for disposal, all personnel must be equipped with the following

PPE:

Eye Protection: Safety goggles with side-shields.[4]

Hand Protection: Chemical-resistant gloves (e.g., nitrile).[4]

Body Protection: A laboratory coat or impervious clothing.[4]
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Respiratory Protection: A suitable respirator should be used if handling powders or creating

dust.[4]

Step 2: Waste Segregation and Collection

Proper segregation is crucial to prevent unintended chemical reactions.

Solid Waste:

Collect unused or expired Regaloside C powder in its original container or a clearly

labeled, sealed container suitable for chemical waste.

Any materials contaminated with solid Regaloside C, such as weighing papers or

contaminated gloves, should be placed in a designated, sealed plastic bag or container.[5]

Liquid Waste:

Do not pour solutions containing Regaloside C down the drain.[5]

Collect all liquid waste containing Regaloside C in a dedicated, leak-proof, and clearly

labeled container.[5] The container must be compatible with the solvent used in the

solution.

Items contaminated with liquid Regaloside C, such as pipette tips and paper towels,

should be collected as chemical waste in a designated, sealed container.[5]

Step 3: Storage of Waste

Store sealed waste containers in a designated, well-ventilated chemical waste storage area.[5]

This area should be away from incompatible materials to prevent accidental reactions.[4][5]

Step 4: Final Disposal

The final disposal of Regaloside C waste must be conducted by a licensed and certified

hazardous waste disposal company.[5] Ensure that all local, state, and federal regulations for

chemical waste disposal are strictly followed. The general recommendation is to dispose of the

contents and container at an approved waste disposal plant.[3][6]
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In Case of a Spill:

Evacuate and Ventilate: If a significant spill occurs, evacuate the immediate area and ensure

adequate ventilation.[5]

Containment: For liquid spills, absorb the material using an inert absorbent such as

vermiculite, sand, or earth.[5]

Collection: Carefully scoop up the absorbed material or spilled powder and place it into a

suitable, closed container for disposal.[5]

Decontamination: Clean the spill area thoroughly with an appropriate solvent, followed by

soap and water. All cleaning materials must be collected and disposed of as contaminated

waste.[5]

Disposal Workflow
The following diagram outlines the decision-making process for the proper disposal of

Regaloside C waste.
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Caption: Disposal workflow for Regaloside C.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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